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Cat. No.: B120744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromopicrin, systematically known as tribromonitromethane, is a halogenated nitroalkane with

the chemical formula CBr₃NO₂. It presents as either prismatic crystals or a colorless to amber,

oily liquid.[1] Historically used as a military poison gas, it now finds applications in organic

synthesis.[2] Its high reactivity and energetic nature necessitate a thorough understanding of its

chemical and physical properties for safe handling and effective use in research and

development.[3][4] This guide provides a comprehensive overview of bromopicrin's core

properties, experimental protocols for its synthesis and analysis, and visual diagrams of key

processes.

Chemical Identification and Nomenclature
A consistent identification of bromopicrin is crucial for regulatory and research purposes. The

following table summarizes its key identifiers.
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Identifier Value Citation

IUPAC Name tribromo(nitro)methane [1]

CAS Number 464-10-8 [1][3][5]

Molecular Formula CBr₃NO₂ [1][3][5][6]

Molecular Weight 297.73 g/mol [1][6]

Synonyms

Tribromonitromethane,

Nitrobromoform,

Nitrotribromomethane

[1][3][7]

InChI Key
QQZIUHOKWDFXEY-

UHFFFAOYSA-N
[1][7]

Canonical SMILES
C(--INVALID-LINK--[O-])(Br)

(Br)Br
[1]

Physical Properties
The physical properties of bromopicrin have been reported with some variability in the

literature. The following table collates these values, providing a comparative overview.
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Property Value Conditions Citation

Appearance

Prismatic crystals or

oily colorless to clear

dark amber liquid.

Standard [1]

Melting Point 10.2 °C (50.4 °F) [1][8]

10 °C [2][3][9]

4.65 °C [10]

Boiling Point 89-90 °C at 20 mmHg [3][9]

89-90.5 °C (192-194

°F)
at 20 mmHg [1][8]

155.9 °C at 760 mmHg [5]

Density 2.793 g/cm³ at 20 °C (68 °F) [1][8]

2.7817 g/cm³ at 25 °C [9]

3.056 g/cm³ [5]

Solubility Insoluble in water. [1]

< 1 mg/mL at 17.8 °C (64 °F) [1][8]

Vapor Pressure 15 mmHg at 86.1 °C (187 °F) [1][8]

Refractive Index 1.5769 [5]

LogP (Octanol-Water) 2.84 [7]

1.590 [2]

Chemical Properties and Reactivity
Stability and Decomposition
Bromopicrin is a highly energetic and potentially hazardous compound.[3]

Thermal Stability: It decomposes with explosive violence if heated rapidly.[1][8] It possesses

a high exothermic heat of decomposition of approximately 1700 Joules/gram.[3][4][11]
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Sensitivity: The compound may be sensitive to prolonged exposure to air and light.[1] For

storage, it is recommended to keep the container tightly closed under an inert atmosphere,

protected from light, and stored in an explosion-proof refrigerator away from ignition sources.

[2]

Hazardous Decomposition Products: When heated to decomposition, it emits highly toxic

fumes of bromide and nitrogen oxides (NOx).[5][8] Under common gas chromatography

(GC) conditions, it thermally decomposes to form haloforms, such as bromoform, through the

generation of trihalomethyl radicals.

Reactivity Profile
Incompatible Materials: Bromopicrin is incompatible with oxidizing agents.[1][8]

Reactive Groups: It is classified under Halogenated Organic Compounds and Organic Nitro,

Nitroso, Nitrate, and Nitrite Compounds.[1]

Spectroscopic Data
Infrared (IR) Spectroscopy
Specific experimental IR spectra for bromopicrin are available in databases such as

PubChem.[1] Based on its functional groups, the spectrum is expected to show characteristic

absorption bands:

Nitro Group (NO₂): Strong asymmetric stretching vibrations are typically observed in the

1550-1475 cm⁻¹ region, and symmetric stretching vibrations occur in the 1360-1290 cm⁻¹

range for nitroalkanes.

Carbon-Bromine Bond (C-Br): C-Br stretching vibrations appear in the fingerprint region of

the spectrum, typically between 690-515 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: As bromopicrin (CBr₃NO₂) contains no hydrogen atoms, its ¹H NMR spectrum will

show no signals.
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¹³C NMR: A proton-decoupled ¹³C NMR spectrum is expected to show a single resonance for

the single carbon atom. The chemical shift of this carbon is significantly influenced by the

three highly electronegative bromine atoms and the electron-withdrawing nitro group. For

comparison, the chemical shift of the carbon in nitromethane (CH₃NO₂) is approximately 60-

63 ppm, while the carbon in carbon tetrabromide (CBr₄) is observed at approximately -28.5

ppm. The strong deshielding effect of the nitro group combined with the heavy atom effect of

the bromine atoms makes a precise prediction difficult without experimental data, but a

signal significantly downfield from TMS is expected.

Mass Spectrometry (MS)
Mass spectrometry of bromopicrin is complicated by its thermal instability.

GC-MS Analysis: During analysis by gas chromatography-mass spectrometry (GC-MS),

bromopicrin tends to decompose at typical injection port temperatures (200-250 °C). This

results in a mass spectrum that is often a mixture of the parent compound and its

decomposition products.

Major Decomposition Products: The primary decomposition products are haloforms, such as

bromoform, which are formed when thermally generated trihalomethyl radicals abstract

hydrogen atoms from the solvent.

Fragmentation: NIST library data for bromopicrin's GC-MS spectrum indicates major peaks

at m/z values of 30, 46, and 93.[1] These likely correspond to fragments such as [NO]⁺ (m/z

30) and [NO₂]⁺ (m/z 46).

Experimental Protocols
Continuous Synthesis of Bromopicrin
The traditional synthesis method involving the reaction of picric acid with hypobromite is

hazardous due to the explosive nature of both the starting material and the product under

distillation conditions.[3] A safer, high-yield, continuous process has been developed.[3]

Methodology:

Reactant Preparation: Two separate continuous flows are prepared.
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Flow 1: A mixture of nitromethane and bromine. The initial temperature of this mixture is

maintained between 10 °C and 50 °C.[3]

Flow 2: An aqueous solution of an alkaline substance (e.g., sodium hydroxide).[3]

Reaction: Both flows are continuously transferred into a reactor vessel equipped with a

cooling system and mixing apparatus. The reaction is exothermic and the temperature within

the reactor is maintained between 30 °C and 100 °C, preferably between 40 °C and 80 °C.[3]

Mixing: Continuous mixing within the reactor ensures uniform heat distribution and

maximizes contact between reactants, preventing localized excesses of the alkaline

substance which can lead to impurities.[3]

Phase Separation: The reaction mixture separates into two phases: a heavier (lower) organic

phase containing the bromopicrin product and a lighter (upper) aqueous phase.[3]

Collection: The heavier organic phase containing bromopicrin is selectively and

continuously collected from the bottom of the reactor.[3] This method avoids the need for

distillation or solvent extraction, directly yielding bromopicrin with a purity of ≥99% and in

yields often exceeding 95%.[3]

High-Performance Liquid Chromatography (HPLC)
Analysis
Bromopicrin can be analyzed using a reverse-phase HPLC method.[7]

Methodology:

Column: A Newcrom R1 HPLC column is used for separation.[7]

Mobile Phase: The mobile phase consists of a mixture of acetonitrile (MeCN), water, and

phosphoric acid.[7] For applications requiring Mass Spectrometry (MS) compatibility,

phosphoric acid should be replaced with formic acid.[7]

Detection: A standard UV detector can be used for quantification.
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Application: This method is scalable and suitable for preparative separation to isolate

impurities and for pharmacokinetic studies.[7]

Visualizations
The following diagrams illustrate key workflows and relationships described in this guide.
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Caption: Continuous Synthesis Workflow of Bromopicrin.
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Caption: HPLC Analysis Workflow for Bromopicrin.
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Caption: Thermal Decomposition of Bromopicrin in GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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